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Compound of Interest

Compound Name: 3-(213C)ethynylaniline

Cat. No.: B15088506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethynylaniline, also known as 3-aminophenylacetylene, is a versatile organic compound of

significant interest in medicinal chemistry and materials science.[1] Its unique bifunctional

nature, possessing both a nucleophilic amino group and a reactive terminal alkyne, makes it a

valuable building block for the synthesis of a wide array of more complex molecules.[1][2] This

technical guide provides a comprehensive overview of the core physical and chemical

properties of 3-ethynylaniline, complete with experimental methodologies and safety protocols,

to support its effective use in research and development.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of 3-ethynylaniline are summarized in

the tables below. These properties are crucial for its handling, storage, and application in

chemical synthesis.

Table 1: General and Physical Properties of 3-Ethynylaniline
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Property Value Reference

Molecular Formula C₈H₇N [1][3][4]

Molecular Weight 117.15 g/mol [1][3][5]

Appearance
Clear, colorless to light yellow

or brown liquid
[1][4][6]

Melting Point 27 °C [3][4][7]

Boiling Point

92 - 93 °C at 2 mmHg[6]; 50

°C at 0.1 torr[3]; 240.5 °C at

760 mmHg[4]

[1][3][4][6]

Density 1.04 g/cm³ [3][8]

Refractive Index 1.614 - 1.616 [4][6][7]

Solubility

Insoluble in water[4][7]; Slightly

soluble in Acetonitrile,

Chloroform, DMSO, Ethyl

Acetate[4]

[4][7]

Vapor Pressure 0.0379 mmHg at 25 °C [4][7]

Flash Point 59 °C (138.2 °F) - closed cup [3]

Table 2: Spectroscopic Data Identifiers for 3-Ethynylaniline

Spectroscopic Data Identifier/Reference

¹H NMR Available, confirms structure[9]

¹³C NMR Data available from various sources

Mass Spectrometry (MS) Available[10]

Infrared Spectroscopy (IR) Data available[5]

SDBS (AIST Spectral DB) No. 18888[9][11]

Table 3: Safety and Handling Information for 3-Ethynylaniline
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Hazard Information Precautionary Measures

GHS Classification

Flammable liquid (Category 3), Skin irritation

(Category 2), Serious eye irritation (Category 2),

Specific target organ toxicity — single exposure

(Category 3)[2][5]

Hazard Statements

H226: Flammable liquid and vapor[5]; H315:

Causes skin irritation[5][9]; H319: Causes

serious eye irritation[5][9]; H335: May cause

respiratory irritation[5]

Storage

Store in a cool, dry, well-ventilated area away

from incompatible substances and sources of

ignition.[3] Recommended storage temperature:

2-8°C.[4] Store under an inert gas as it is air

sensitive.[9][11]

Personal Protective Equipment

Wear protective gloves, clothing, and eye/face

protection.[12] Use in a well-ventilated area and

avoid breathing vapors.[12]

Experimental Protocols
The following sections detail the generalized experimental methodologies for determining the

key physical properties and acquiring the spectroscopic data for 3-ethynylaniline.

Determination of Physical Properties
Melting Point: The melting point is determined using a standard melting point apparatus. A

small, dry sample of solidified 3-ethynylaniline is packed into a capillary tube and heated at a

controlled rate. The temperature range over which the sample melts is recorded as the

melting point.

Boiling Point: The boiling point is determined by distillation at a specific pressure. For

vacuum distillation (e.g., at 0.1 or 2 mmHg), the compound is heated in a distillation

apparatus under reduced pressure, and the temperature at which the liquid boils and its

vapor condenses is recorded.[3][6]
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Density: The density is measured using a pycnometer or a digital density meter at a specified

temperature. The mass of a known volume of the substance is determined and used to

calculate the density.

Refractive Index: The refractive index is measured using a refractometer, typically at 20°C

with the sodium D-line.[3] A drop of the liquid is placed on the prism of the refractometer, and

the refractive index is read directly from the instrument's scale.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are acquired

on an NMR spectrometer. A sample of 3-ethynylaniline is dissolved in a deuterated solvent

(e.g., CDCl₃), and the spectra are recorded. The chemical shifts, coupling constants, and

integration values are analyzed to confirm the molecular structure.

Mass Spectrometry (MS): Mass spectra are obtained using a mass spectrometer, often

coupled with a gas chromatograph (GC-MS) for sample introduction and separation. The

sample is ionized, and the mass-to-charge ratio of the resulting ions is measured to

determine the molecular weight and fragmentation pattern.[10]

Infrared (IR) Spectroscopy: IR spectra are recorded using an FTIR spectrometer. A thin film

of the liquid sample is placed between two salt plates (e.g., NaCl or KBr), or an ATR

accessory is used. The spectrum is analyzed to identify the characteristic vibrational

frequencies of the functional groups present, such as the N-H stretches of the amine and the

C≡C stretch of the alkyne.

Visualizations
Chemical Characterization Workflow
The following diagram illustrates a typical workflow for the physical and spectroscopic

characterization of a chemical sample like 3-ethynylaniline.
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Figure 1. General Workflow for Chemical Characterization
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Caption: Figure 1. General Workflow for Chemical Characterization

This guide provides essential data and procedural outlines for the handling and

characterization of 3-ethynylaniline. For more detailed information, including specific instrument

parameters and advanced analytical techniques, researchers should consult the primary

literature and relevant analytical chemistry resources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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